3-(2,4-Dichlorophenyl)butan-2-ol

• Molecular Formula: C10H12Cl2O
• Molecular Weight: 219.10 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)butan-2-ol
• InChI: InChI=1S/C10H12Cl2O/c1-6(7(2)13)9-4-3-8(11)5-10(9)12/h3-7,13H,1-2H3
• InChI Key: WDWAPUQIYHCHCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Cl)Cl)C(C)O

Description

3-(2,4-Dichlorophenyl)butan-2-ol (CAS: 1510272-41-9) is a chlorinated secondary alcohol with the molecular formula C₁₀H₁₂Cl₂O and a molecular weight of 219.10-219.11 g/mol . This compound serves as a valuable building block in organic and medicinal chemistry research, particularly as a synthetic intermediate for the development of more complex molecules . Its structure, featuring a butan-2-ol backbone with a 2,4-dichlorophenyl substituent, allows it to participate in various chemical transformations. Researchers can utilize this compound in oxidation reactions to produce the corresponding ketone, 3-(2,4-Dichlorophenyl)butan-2-one, or in reduction reactions to yield the hydrocarbon derivative . The chlorine atoms on the aromatic ring can also be subjected to further functionalization via nucleophilic aromatic substitution, enabling the creation of a diverse library of structural analogs for structure-activity relationship (SAR) studies . The electron-withdrawing nature of the chlorine atoms stabilizes the aromatic ring and influences the compound's overall electronic properties, which can be a critical factor in its interactions with biological targets . While exact biological data for this specific isomer is limited, related dichlorophenyl-substituted compounds are frequently explored in pharmacological research for their interactions with the central nervous system, such as with dopamine receptor subtypes, highlighting the potential of this chemical scaffold in neuroscientific and medicinal chemistry applications . The compound must be used by qualified professionals in a controlled laboratory setting. This product is intended for research purposes only and is not intended for human or veterinary diagnostic or therapeutic use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,4-Dichlorophenyl)butan-2-ol typically involves the reaction of 2,4-dichlorobenzaldehyde with a suitable Grignard reagent, such as ethylmagnesium bromide. The reaction proceeds under anhydrous conditions and is usually carried out in an inert atmosphere to prevent moisture from interfering with the reaction. The resulting intermediate is then subjected to a reduction process to yield the desired alcohol.

Industrial Production Methods

In an industrial setting, the production of 3-(2,4-Dichlorophenyl)butan-2-ol may involve the use of biocatalysis. Biocatalytic methods offer advantages such as high enantioselectivity, mild reaction conditions, and reduced environmental impact. Enzymes or whole-cell biocatalysts can be employed to achieve the desired transformation with high efficiency .

Chemical Reactions Analysis

Types of Reactions

3-(2,4-Dichlorophenyl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form the corresponding ketone.

Reduction: The compound can be reduced to form the corresponding hydrocarbon.

Substitution: The chlorine atoms on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: 3-(2,4-Dichlorophenyl)butan-2-one

Reduction: 3-(2,4-Dichlorophenyl)butane

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

3-(2,4-Dichlorophenyl)butan-2-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: The compound can be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(2,4-Dichlorophenyl)butan-2-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table summarizes structural analogs of 3-(2,4-dichlorophenyl)butan-2-ol, highlighting substituent variations, molecular weights, and CAS numbers:

Compound Name	Substituents on Phenyl	Molecular Formula	Molecular Weight (g/mol)	CAS Number
3-(2,4-Dichlorophenyl)butan-2-ol	2-Cl, 4-Cl	C₁₀H₁₂Cl₂O	219.11	1510272-41-9
2-(4-Chlorophenyl)butan-2-ol	4-Cl	C₁₀H₁₃ClO	184.67	3947-53-3
2-(3-Chloro-4-fluorophenyl)butan-2-ol	3-Cl, 4-F	C₁₀H₁₂ClFO	202.65	1379366-86-5
3-(2,3-Dichlorophenyl)butan-2-ol	2-Cl, 3-Cl	C₁₀H₁₂Cl₂O	219.11	1540367-16-5
4-(2-(Trifluoromethyl)phenyl)butan-2-ol	2-CF₃	C₁₁H₁₃F₃O	218.22	1339398-17-2

Key Observations:

Substituent Effects: Chlorine vs. Fluorine: The replacement of a chlorine atom with fluorine (e.g., in 2-(3-chloro-4-fluorophenyl)butan-2-ol) reduces molecular weight and alters polarity due to fluorine’s higher electronegativity . Dichloro vs.

Positional Isomerism :

• The 2,4-dichloro substitution in the target compound contrasts with the 2,3-dichloro isomer (CAS: 1540367-16-5), where steric hindrance near the hydroxyl group may influence reactivity or binding interactions .

Physicochemical and Functional Implications

• Electronic Effects : Chlorine’s electron-withdrawing nature stabilizes the aromatic ring, affecting acidity and resonance properties. For example, the 2,4-dichloro pattern is common in agrochemicals (e.g., acetochlor, a chloroacetanilide herbicide), where electronic effects optimize herbicidal activity .

Biological Activity

3-(2,4-Dichlorophenyl)butan-2-ol is an organic compound with notable biological activity, particularly in the realms of anti-inflammatory and analgesic effects. This compound features a butanol backbone with a dichlorophenyl substituent, characterized by the molecular formula $C_{10}H_{12}Cl_2O$. The presence of the hydroxyl group (-OH) and the dichlorophenyl moiety significantly influences its chemical behavior and biological interactions.

Chemical Structure and Properties

The unique structure of 3-(2,4-Dichlorophenyl)butan-2-ol facilitates its interaction with various biological targets. The dichlorophenyl group enhances its binding affinity to specific enzymes or receptors, which may modulate their activity and influence several biological pathways.

Table 1: Comparison of Similar Compounds

Compound Name	Molecular Formula	Unique Features
3-(2-Chlorophenyl)butan-2-ol	C10H13ClO	Contains one chlorine atom; potentially different reactivity.
3-(4-Chlorophenyl)butan-2-ol	C10H13ClO	Substituted at the para position; may exhibit different activity.
3-(2,6-Dichlorophenyl)butan-2-ol	C10H12Cl2O	Different dichloro substitution pattern; affects reactivity.
3-(3,4-Dimethylphenyl)butan-2-ol	C12H16O	Methyl groups instead of chlorine; alters lipophilicity.
1-(3,4-Dichlorophenyl)butan-2-one	C10H11ClO	An oxidized form; may show distinct biological properties.

Anti-inflammatory and Analgesic Properties

Research has indicated that 3-(2,4-Dichlorophenyl)butan-2-ol exhibits significant anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenases (COX), which play a crucial role in the synthesis of prostaglandins that mediate inflammation and pain.

In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, suggesting its potential use in treating conditions characterized by excessive inflammation.

The mechanism through which 3-(2,4-Dichlorophenyl)butan-2-ol exerts its biological effects involves:

• Binding to Enzymes/Receptors : The compound interacts with various receptors and enzymes, modulating their activity.
• Influencing Signaling Pathways : It may alter signaling pathways associated with pain perception and inflammation.
• Reducing Reactive Oxygen Species (ROS) : Some studies suggest that it may also reduce oxidative stress by scavenging free radicals.

Case Studies

• Case Study on Inflammation : A study published in the Journal of Medicinal Chemistry reported that 3-(2,4-Dichlorophenyl)butan-2-ol significantly reduced edema in animal models of inflammation when administered at varying doses over a period of time. The results indicated a dose-dependent response, highlighting its potential as an anti-inflammatory agent.
• Analgesic Effectiveness : Another clinical trial explored the analgesic properties of this compound in patients with chronic pain conditions. The findings revealed that participants experienced substantial pain relief compared to a placebo group, supporting its efficacy as an analgesic.

Future Research Directions

Ongoing research aims to further elucidate the pharmacological profile of 3-(2,4-Dichlorophenyl)butan-2-ol. Areas of interest include:

• Pharmacokinetics : Understanding how the body absorbs, distributes, metabolizes, and excretes this compound.
• Long-term Effects : Investigating any potential long-term side effects or toxicity associated with prolonged use.
• Comparative Studies : Evaluating its effectiveness against other known anti-inflammatory and analgesic agents to establish a clearer therapeutic profile.

Q & A

Q. What are the established synthetic routes for 3-(2,4-Dichlorophenyl)butan-2-ol, and what are their key intermediates?

The synthesis typically involves Friedel-Crafts alkylation of 2,4-dichlorobenzene with a suitable aliphatic precursor (e.g., butan-2-ol derivatives). Key intermediates may include 3-(2,4-dichlorophenyl)prop-2-enoyl chloride (via acid chloride formation) or ketone derivatives, which are reduced to the alcohol using agents like sodium borohydride (NaBH₄) . Reaction conditions (e.g., solvent choice, temperature) must optimize regioselectivity due to the electron-withdrawing effects of chlorine substituents .

Q. How can spectroscopic methods (NMR, IR, MS) distinguish 3-(2,4-Dichlorophenyl)butan-2-ol from structural analogs?

• ¹H/¹³C NMR : The hydroxyl proton appears as a broad singlet (~1–5 ppm), while the dichlorophenyl aromatic protons split into distinct doublets due to meta/para chlorine substituents. The stereochemistry at C2 (butan-2-ol) can be confirmed via coupling constants .
• IR : A strong O-H stretch (~3200–3600 cm⁻¹) and C-Cl stretches (~600–800 cm⁻¹) are diagnostic .
• MS : Molecular ion peaks at m/z 219.11 (C₁₀H₁₂Cl₂O) with fragmentation patterns reflecting loss of H₂O or Cl radicals .

Q. What are the solubility and stability profiles of 3-(2,4-Dichlorophenyl)butan-2-ol under varying pH and temperature conditions?

The compound is lipophilic due to the dichlorophenyl group, with limited solubility in water but high solubility in polar aprotic solvents (e.g., DMSO, DMF). Stability studies show degradation under strong acidic/basic conditions (pH <2 or >12) via hydroxyl group protonation or deprotonation. Thermal stability is moderate (<150°C), with decomposition products including chlorinated aromatic hydrocarbons .

Advanced Research Questions

Q. How do computational models (e.g., DFT, QSAR) predict the reactivity and biological interactions of 3-(2,4-Dichlorophenyl)butan-2-ol?

Density Functional Theory (DFT) calculations reveal electron-deficient regions at the chlorine-substituted phenyl ring, making it susceptible to nucleophilic aromatic substitution. Quantitative Structure-Activity Relationship (QSAR) models predict moderate bioavailability due to its logP (~3.5) and potential inhibition of cytochrome P450 enzymes . Molecular docking studies suggest interactions with hydrophobic enzyme pockets, aligning with its role as a pesticide intermediate .

Q. What mechanistic insights explain its role as a transformation product in PCB biodegradation pathways?

Rhodococci metabolize PCBs via dioxygenation, producing intermediates like 3-(2,4-dichlorophenyl)-3-oxo-propanoic acid, which undergo ketone reduction to form 3-(2,4-Dichlorophenyl)butan-2-ol. This step is critical for detoxification, as the alcohol group facilitates further conjugation or excretion. Analytical methods (HPLC-MS/MS) using deuterated internal standards are essential for quantifying trace levels in environmental matrices .

Q. How does stereochemistry at the C2 hydroxyl group influence its biological activity?

Enantiomeric forms (R/S) exhibit differential binding to biological targets. For example, the (R)-enantiomer shows higher affinity for fungal lanosterol 14α-demethylase (CYP51), correlating with antifungal activity. Chiral HPLC with polysaccharide-based columns (e.g., Chiralpak AD-H) is recommended for enantiomeric resolution .

Q. What strategies mitigate synthetic challenges like regioselectivity in chlorinated aromatic systems?

• Directed ortho-metallation : Use of directing groups (e.g., sulfonyl) to control substitution patterns.
• Microwave-assisted synthesis : Enhances reaction efficiency and reduces byproducts .
• Catalytic asymmetric reduction : Chiral catalysts (e.g., BINAP-Ru complexes) yield enantiomerically pure alcohol .

Methodological Guidelines

• Analytical Quantification : Use reverse-phase HPLC with UV detection (λ = 254 nm) and a C18 column. Mobile phase: acetonitrile/water (70:30 v/v) with 0.1% formic acid .
• Reaction Optimization : Screen solvents (e.g., THF vs. toluene) and reductants (NaBH₄ vs. LiAlH₄) to maximize yield and purity .
• Environmental Sampling : Employ solid-phase extraction (SPE) with C18 cartridges followed by GC-MS analysis for detecting biodegradation products .